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Compound of Interest

Compound Name: Nitric acid, ammonium calcium salt

Cat. No.: B097632

Technical Support Center: Research-Grade
Calcium Ammonium Nitrate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing the caking and degradation of
research-grade calcium ammonium nitrate (CAN) during storage.

Frequently Asked Questions (FAQSs)

Q1: What is calcium ammonium nitrate and why is it used in research?

Calcium ammonium nitrate (CAN) is a double salt of calcium carbonate and ammonium nitrate.
In research, it serves as a precise source of calcium and nitrogen. Its granular form and high
solubility in water make it suitable for various experimental applications, including as a
component in cell culture media and in the development of controlled-release formulations.[1]

[2]
Q2: What causes research-grade calcium ammonium nitrate to cake?

Caking in calcium ammonium nitrate is primarily caused by moisture absorption from the
atmosphere.[1][3] CAN is hygroscopic, meaning it readily attracts and absorbs water.[1] When
the ambient relative humidity exceeds its Critical Relative Humidity (CRH), the granules begin
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to dissolve, forming a saturated solution on their surface. If the humidity then decreases, this
solution recrystallizes, forming solid bridges between granules, which results in caking.[3][4]

Q3: What is Critical Relative Humidity (CRH) and why is it important for storing CAN?

Critical Relative Humidity (CRH) is the specific relative humidity at which a salt will start to
absorb moisture from the air. For calcium ammonium nitrate, the CRH is approximately 55% at
30°C.[4] Storing CAN in an environment with a relative humidity above its CRH will lead to
significant moisture absorption and subsequent caking.[4][5] Therefore, maintaining a storage
environment with a relative humidity below this value is crucial.

Q4: How does temperature affect the stability of calcium ammonium nitrate?

Temperature fluctuations can contribute to the caking of calcium ammonium nitrate. Changes in
temperature can alter the Critical Relative Humidity and lead to moisture migration within the
stored product. High temperatures can also increase the risk of thermal decomposition,
especially in the presence of contaminants.[6][7] It is recommended to store CAN in a cool,
stable temperature environment.

Q5: Are there any chemical incompatibilities | should be aware of when storing CAN?

Yes, calcium ammonium nitrate is an oxidizing agent and should be stored away from
combustible materials, organic materials, reducing agents, acids, and alkalis.[6][8] Contact with
these substances can create a fire or explosion hazard.[8]

Troubleshooting Guides
Problem: The calcium ammonium nitrate has formed hard clumps (caking).

o Immediate Cause: The product has absorbed excessive moisture from the atmosphere. This
indicates that the storage container was not airtight or the storage environment has a relative
humidity above the Critical Relative Humidity of CAN.

e Solution:

o Carefully break up the clumps using a non-reactive tool. Be mindful of generating dust;
handle in a well-ventilated area or fume hood.[9]
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o If the caking is severe, the product may be unusable for quantitative experiments due to

potential changes in composition.

o Transfer the remaining usable product to a new, dry, airtight container. Consider adding a
desiccant to the secondary containment.

o Review your storage protocol. Ensure the relative humidity of the storage area is
maintained below 50%.[10]

Problem: The calcium ammonium nitrate appears wet or has turned into a slurry.

o Immediate Cause: Severe moisture absorption due to prolonged exposure to high humidity.
[7] This suggests a significant breach in the packaging or a highly unsuitable storage

environment.
e Solution:

o The product in this state is likely compromised and should be disposed of according to
your institution's hazardous waste guidelines.

o Thoroughly inspect your storage area for sources of moisture.

o Implement stringent environmental controls, including dehumidifiers, to maintain a low-

humidity environment.
Problem: | have observed discoloration of the calcium ammonium nitrate.

¢ Immediate Cause: Discoloration can indicate contamination. Potential contaminants include
organic materials, dust, or metals, which can reduce the stability of the product.[6]

e Solution:
o Do not use the discolored product in your experiments.
o Dispose of the contaminated material safely.

o Review your handling procedures to prevent cross-contamination. Ensure all tools and

containers are clean and dry before use.
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Quantitative Data Summary

Recommended
Parameter Notes
Value/Range

Avoidance of rapid
temperature fluctuations is

Storage Temperature 15-25°C critical to prevent moisture
migration and thermal cycling.
[10][11]

The Critical Relative Humidity
for CAN is ~55% at 30°C.[4]
Relative Humidity < 50% Storing below this threshold is
essential to prevent moisture
absorption.[10]

For larger quantities, this
) ] minimizes pressure on the
Stacking Height Max. 8 layers (~2m) _
bottom layers, which can

exacerbate caking.[10]

Ensures adequate air
Distance from Walls > 30 cm circulation around the stored

material.[10]

Use of pallets prevents
Elevation from Floor >15cm moisture absorption from the
floor.[10]

Experimental Protocols

Protocol 1: Determination of Critical Relative Humidity (CRH)

This protocol outlines a method to determine the CRH of a calcium ammonium nitrate sample
using saturated salt solutions to create controlled humidity environments.

o Materials:

o Research-grade calcium ammonium nitrate

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.innovadesigngroup.co.uk/news/best-practices-for-safe-chemical-storage-in-laboratories/
https://fertiliser-society.org/wp-content/uploads/2021/04/Solving-Moisture-Absorption-Challenges-World-Fertilizer-NovDec-2020.pdf
https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

[e]

A series of sealable glass desiccators or environmental chambers

o

Saturated salt solutions (e.g., potassium carbonate, magnesium nitrate, sodium chloride)
to create known relative humidities

o

Shallow weighing dishes

[¢]

Analytical balance (readable to 0.0001 g)

[¢]

Hygrometer for verification

o Methodology:

o Prepare saturated solutions of different salts in the bottom of each desiccator to establish
a range of fixed relative humidities. Allow the environments to equilibrate for 24 hours.

o Place approximately 2-3 grams of finely ground calcium ammonium nitrate into a pre-
weighed weighing dish.

o Record the initial weight of the sample and dish.

o Place one sample dish in each desiccator.

o Seal the desiccators and store them at a constant temperature.

o After 24 hours, remove each dish and quickly weigh it, recording the final weight.

o Calculate the percentage change in mass for each sample.

o Plot the percentage change in mass against the relative humidity of each desiccator.

o The CRH is the point at which the mass of the sample begins to significantly increase,
indicating moisture absorption.

Protocol 2: Evaluation of Caking Tendency

This protocol provides a method to assess the caking tendency of calcium ammonium nitrate
under controlled conditions of pressure and humidity.
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o Materials:

[e]

[¢]

[¢]

[e]

o

Research-grade calcium ammonium nitrate

Cylindrical mold with a piston

Controlled environment chamber (temperature and humidity)
Weights to apply pressure

A texture analyzer or a similar compression testing device

o Methodology:

Place a known quantity (e.g., 50 grams) of calcium ammonium nitrate into the cylindrical
mold.

Place the piston on top of the sample.
Apply a specific pressure using weights (e.g., to simulate storage conditions).

Place the entire apparatus into a controlled environment chamber set to a specific
temperature and relative humidity (e.g., 25°C and 50% RH).

After a set period (e.g., 7 days), remove the apparatus from the chamber and carefully
remove the weights and the cylindrical mold.

The resulting "cake" of material is then placed on the platform of the texture analyzer.

Measure the force required to crush the cake. This force is an indicator of the caking
tendency. Higher force corresponds to a greater degree of caking.

Visualizations
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Caption: Mechanism of caking in calcium ammonium nitrate due to high relative humidity.
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Caption: Troubleshooting workflow for common calcium ammonium nitrate storage issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b097632?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/calcium-ammonium-nitrate-dic278111.html
https://www.syfert.net/resources/the-advantages-and-uses-of-calcium-ammonium-nitrate-fertilizer.html
https://dergipark.org.tr/en/download/article-file/2903113
https://fertiliser-society.org/wp-content/uploads/2021/04/Solving-Moisture-Absorption-Challenges-World-Fertilizer-NovDec-2020.pdf
https://en.wikipedia.org/wiki/Ammonium_nitrate
https://redox.com/wp-content/sds/1528.pdf
https://www.sinooan.com/Handling-and-Storage-Guidelines-for-Calcium-Nitrate_265.html
https://loyalfertilizer.com/blog/calcium-ammonium-nitrate-vs-ammonium-nitrate/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.sxleixinchem.com/info/a-practical-guide-to-preventing-calcium-ammoni-103216137.html
https://www.innovadesigngroup.co.uk/news/best-practices-for-safe-chemical-storage-in-laboratories/
https://www.benchchem.com/product/b097632#preventing-caking-and-degradation-of-research-grade-calcium-ammonium-nitrate-in-storage
https://www.benchchem.com/product/b097632#preventing-caking-and-degradation-of-research-grade-calcium-ammonium-nitrate-in-storage
https://www.benchchem.com/product/b097632#preventing-caking-and-degradation-of-research-grade-calcium-ammonium-nitrate-in-storage
https://www.benchchem.com/product/b097632#preventing-caking-and-degradation-of-research-grade-calcium-ammonium-nitrate-in-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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